Cas no 1160253-89-3 (2-(4-Isopropoxyphenyl)-6-methylquinoline-4-carbonyl chloride)

• Product Name: 2-(4-Isopropoxyphenyl)-6-methylquinoline-4-carbonyl chloride
• CAS No: 1160253-89-3
• MF: C₂₀H₁₈ClNO₂
• MW: 339.815424442291
• MDL: MFCD03421167
• CID: 4682249
• Update Time: 2025-10-28

2-(4-Isopropoxyphenyl)-6-methylquinoline-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-ISOPROPOXYPHENYL)-6-METHYLQUINOLINE-4-CARBONYL CHLORIDE
• STL196999
• BBL014590
• R7086
• 6-methyl-2-[4-(propan-2-yloxy)phenyl]quinoline-4-carbonyl chloride
• 4-quinolinecarbonyl chloride, 6-methyl-2-[4-(1-methylethoxy)phenyl]-
• 2-(4-Isopropoxyphenyl)-6-methylquinoline-4-carbonyl chloride

• MDL： MFCD03421167
• Inchi： 1S/C20H18ClNO2/c1-12(2)24-15-7-5-14(6-8-15)19-11-17(20(21)23)16-10-13(3)4-9-18(16)22-19/h4-12H,1-3H3
• InChI Key： WRCOCRAHYDDIBN-UHFFFAOYSA-N
• SMILES： ClC(C1C=C(C2C=CC(=CC=2)OC(C)C)N=C2C=CC(C)=CC2=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 433
• Topological Polar Surface Area: 39.2

Additional information on 2-(4-Isopropoxyphenyl)-6-methylquinoline-4-carbonyl chloride

Comprehensive Guide to 2-(4-Isopropoxyphenyl)-6-methylquinoline-4-carbonyl chloride (CAS No. 1160253-89-3): Properties, Applications, and Market Insights

2-(4-Isopropoxyphenyl)-6-methylquinoline-4-carbonyl chloride (CAS No. 1160253-89-3) is a specialized quinoline derivative with significant potential in pharmaceutical and material science research. This compound, characterized by its unique carbonyl chloride functional group, serves as a versatile intermediate in organic synthesis. Its molecular structure combines a 6-methylquinoline core with a 4-isopropoxyphenyl substituent, offering distinct reactivity patterns that make it valuable for targeted applications.

The growing interest in quinoline-based compounds stems from their wide-ranging biological activities and material properties. Researchers frequently search for information about "quinoline derivatives in drug discovery" and "carbonyl chloride applications," reflecting the compound's relevance in current scientific discourse. As a high-purity chemical intermediate, 2-(4-Isopropoxyphenyl)-6-methylquinoline-4-carbonyl chloride meets the increasing demand for specialized building blocks in medicinal chemistry.

From a chemical perspective, this compound exhibits several noteworthy characteristics. The carbonyl chloride group provides excellent reactivity for amide bond formation, while the methyl group at the 6-position influences the electronic properties of the quinoline system. The isopropoxy moiety contributes to the compound's solubility profile and steric properties, making it particularly useful for structure-activity relationship studies in drug development projects.

In pharmaceutical research, 2-(4-Isopropoxyphenyl)-6-methylquinoline-4-carbonyl chloride serves as a key intermediate for the synthesis of potential therapeutic agents. Recent publications have highlighted the importance of similar quinoline-4-carbonyl chloride derivatives in developing kinase inhibitors and antimicrobial compounds. The scientific community's focus on "targeted drug design" and "small molecule therapeutics" aligns perfectly with the applications of this specialized chemical.

The material science field also benefits from this compound's unique properties. Its molecular structure makes it suitable for creating advanced organic electronic materials and coordination complexes. Researchers investigating "quinoline-based OLED materials" or "metal-organic frameworks" often require high-quality intermediates like 2-(4-Isopropoxyphenyl)-6-methylquinoline-4-carbonyl chloride for their synthetic protocols.

Market analysis reveals steady growth in demand for specialized quinoline derivatives, particularly in the pharmaceutical and agrochemical sectors. The compound's CAS No. 1160253-89-3 has appeared in multiple patent applications, indicating its value in proprietary research. Current trends show increasing searches for "custom chemical synthesis" and "research-scale intermediates," categories where this compound fits perfectly.

Quality control aspects of 2-(4-Isopropoxyphenyl)-6-methylquinoline-4-carbonyl chloride are crucial for research applications. Reputable suppliers typically provide comprehensive analytical data, including HPLC purity profiles and spectroscopic characterization (1H NMR, 13C NMR, and mass spectrometry). These quality assurances address common researcher concerns about "chemical purity standards" and "reproducible synthetic results."

Storage and handling recommendations for this compound follow standard protocols for acid chlorides. While not classified as hazardous under normal research conditions, proper precautions ensure optimal stability. Researchers often inquire about "chemical storage best practices" and "laboratory safety for reactive intermediates," topics that suppliers should address in product documentation.

The synthetic versatility of 2-(4-Isopropoxyphenyl)-6-methylquinoline-4-carbonyl chloride opens numerous possibilities for structural modification. Chemists can exploit the reactive carbonyl chloride group to create amides, esters, or other derivatives, while the quinoline core offers opportunities for further functionalization. This adaptability makes the compound valuable for "structure-activity relationship studies" and "medicinal chemistry optimization."

Future research directions for this compound may include exploration of its photophysical properties or biological activities. The growing interest in "quinoline-based fluorescent probes" and "small molecule modulators of biological targets" suggests potential new applications. As research continues, 2-(4-Isopropoxyphenyl)-6-methylquinoline-4-carbonyl chloride (CAS No. 1160253-89-3) will likely find expanded utility across multiple scientific disciplines.